![molecular formula C12H9FO2 B6363965 3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% CAS No. 1226085-72-8](/img/structure/B6363965.png)
3-Fluoro-4-(2-hydroxyphenyl)phenol, 95%
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% (3-F4HP) is a synthetic organic compound with a wide range of applications in the field of scientific research. It is a colorless, crystalline solid with a molecular weight of 212.14 g/mol and a melting point of 220-223°C. 3-F4HP is used as a reagent in the synthesis of various organic compounds, as a catalyst in various chemical reactions, and in the preparation of various compounds with different biological activities.
Mechanism of Action
The mechanism of action of 3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% is not well understood. It is believed to act as a proton donor, which can facilitate the transfer of protons between molecules. This can lead to the formation of new chemical bonds and the formation of new compounds.
Biochemical and Physiological Effects
3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% has been shown to have a variety of biochemical and physiological effects. In laboratory studies, it has been shown to inhibit the growth of certain bacteria and fungi. It has also been shown to have anti-inflammatory and antioxidant effects. In addition, it has been shown to have an effect on the expression of certain genes, which may be involved in the development of certain diseases.
Advantages and Limitations for Lab Experiments
The main advantage of using 3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% in laboratory experiments is that it is relatively easy to synthesize and is relatively stable. It is also relatively non-toxic and has a low vapor pressure. However, it can be difficult to obtain in high purity, and the reaction conditions can be difficult to control.
Future Directions
The future of 3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% in scientific research is promising. It has potential applications in the synthesis of various compounds, in the development of new pharmaceuticals, and in the study of various biochemical and physiological processes. Additionally, further research is needed to better understand the mechanism of action of 3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% and to determine its potential therapeutic effects. Other potential future directions include the development of new synthetic methods for the synthesis of 3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% and the exploration of its potential applications in the field of nanotechnology.
Synthesis Methods
3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% can be synthesized by a variety of methods. One of the most common methods involves the reaction of 4-fluorophenol with 2-hydroxybenzaldehyde in the presence of a base, such as sodium hydroxide. The reaction is carried out in an aqueous solution at a temperature of 40-50°C. The product is then isolated by precipitation and purified by recrystallization.
Scientific Research Applications
3-Fluoro-4-(2-hydroxyphenyl)phenol, 95% is used in a variety of scientific research applications. It is used as a reagent in the synthesis of various organic compounds, as a catalyst in various chemical reactions, and in the preparation of various compounds with different biological activities. It has also been used in the synthesis of various pharmaceuticals, such as antifungal drugs and anti-cancer drugs.
properties
IUPAC Name |
3-fluoro-4-(2-hydroxyphenyl)phenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H9FO2/c13-11-7-8(14)5-6-9(11)10-3-1-2-4-12(10)15/h1-7,14-15H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRZGHPGKUBIVIU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=C(C=C(C=C2)O)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H9FO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40680789 |
Source
|
Record name | 2'-Fluoro[1,1'-biphenyl]-2,4'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40680789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-4-(2-hydroxyphenyl)phenol | |
CAS RN |
1226085-72-8 |
Source
|
Record name | 2'-Fluoro[1,1'-biphenyl]-2,4'-diol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40680789 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.